Cas no 2149545-37-7 (4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2149545-37-7
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 5620133
• PubChem ID: 165935954
• Update Time: 2025-10-29

4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 2149545-37-7
• EN300-2855389
• 4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H12F3NO3/c1-8(2)4-13(3-5(8)6(14)15)7(16)9(10,11)12/h5H,3-4H2,1-2H3,(H,14,15)
• InChI Key： DZZISJWGZOSEFT-UHFFFAOYSA-N
• SMILES： FC(C(N1CC(C(=O)O)C(C)(C)C1)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid

4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid: A Versatile Building Block in Modern Organic Synthesis

4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2149545-37-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic research. Its unique structural features, including the pyrrolidine ring, trifluoroacetyl group, and carboxylic acid functionality, make it a valuable intermediate for designing novel molecules with tailored properties. The compound's CAS number, 2149545-37-7, is often searched by researchers and industry professionals seeking high-purity reagents for advanced applications. In recent years, the growing interest in fluorinated compounds and heterocyclic building blocks has positioned this molecule as a key player in addressing challenges related to drug discovery, agrochemical development, and functional material design. Its relevance is further amplified by the increasing demand for sustainable synthesis routes and green chemistry principles, as researchers explore efficient methods to incorporate such motifs into complex architectures.

The molecular structure of 4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid features a pyrrolidine core, which is a five-membered nitrogen-containing heterocycle known for its conformational flexibility and bioisosteric properties. The 4,4-dimethyl substitution enhances steric hindrance and stability, while the trifluoroacetyl group introduces strong electron-withdrawing characteristics, influencing the compound's reactivity and solubility. The carboxylic acid moiety provides a handle for further functionalization through amidation, esterification, or other coupling reactions, making it a versatile synthon in multi-step syntheses. This combination of features aligns with current trends in computational chemistry and AI-driven molecular design, where researchers use predictive models to optimize compounds for specific applications, such as improving pharmacokinetic properties or enhancing material durability. Frequently searched terms like "pyrrolidine derivatives synthesis" and "trifluoroacetyl applications" reflect the compound's utility in cutting-edge research, particularly in developing bioactive molecules and advanced polymers.

In medicinal chemistry, 4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid serves as a critical intermediate for constructing potential therapeutic agents. Its pyrrolidine scaffold is commonly found in pharmaceuticals targeting neurological disorders, inflammation, and metabolic diseases, owing to its ability to mimic natural peptides and enhance bioavailability. The trifluoroacetyl group is prized for its role in improving metabolic stability and membrane permeability, addressing common issues in drug development such as rapid degradation and poor absorption. This connects to hot topics like "personalized medicine" and "drug repurposing," where efficient synthesis of novel analogs is essential. Additionally, the compound's applicability in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies highlights its relevance in modern oncology and rare disease research. Searches for "fluorine in drug design" often lead to discussions on compounds like this, emphasizing its importance in creating next-generation therapeutics with improved efficacy and safety profiles.

Beyond pharmaceuticals, 4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid finds use in material science, particularly in the synthesis of functional polymers and smart materials. The incorporation of fluorinated groups can impart unique properties such as hydrophobicity, thermal stability, and resistance to environmental degradation, making it valuable for coatings, adhesives, and electronic components. This aligns with industry trends toward sustainable materials and circular economy initiatives, where researchers seek to develop durable products with reduced environmental impact. The compound's role in organic electronics, such as in the fabrication of OLEDs or sensors, is another area of interest, driven by the demand for energy-efficient technologies. Online queries like "fluorinated polymers synthesis" and "heterocyclic compounds in materials" often highlight its utility, underscoring its cross-disciplinary appeal. Furthermore, its stability and reactivity make it a candidate for catalysis and green chemistry applications, supporting efforts to minimize waste and enhance reaction efficiency in industrial processes.

The synthesis and handling of 4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid require expertise in organic chemistry techniques, such as protective group strategies and fluorination methods. Common approaches involve the reaction of substituted pyrrolidines with trifluoroacetic anhydride under controlled conditions, followed by purification to achieve high yields and purity. This process is often optimized using flow chemistry or microwave-assisted synthesis, reflecting the shift toward more efficient and scalable manufacturing methods. The compound's compatibility with automated synthesis platforms and high-throughput screening makes it attractive for academic and industrial labs focused on accelerating discovery cycles. Searches for "synthetic routes for fluorinated heterocycles" frequently reference such methodologies, highlighting the compound's role in advancing synthetic innovation. Quality control is paramount, with techniques like NMR spectroscopy and HPLC ensuring consistency, which is crucial for reproducibility in research and development settings.

Looking ahead, 4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid is poised to remain a valuable asset in chemical research, driven by ongoing explorations in bioconjugation, nanotechnology, and renewable energy applications. Its versatility supports the development of multifunctional materials and innovative therapeutics, catering to global challenges like disease treatment and environmental sustainability. As the scientific community continues to embrace digital transformation and AI-enhanced research, compounds like this will play a pivotal role in data-driven discovery, enabling faster iteration and optimization. Ultimately, 4,4-Dimethyl-1-(trifluoroacetyl)pyrrolidine-3-carboxylic acid exemplifies the synergy between traditional synthetic chemistry and modern technological advances, offering endless possibilities for innovation across multiple domains.